Cas no 18777-73-6 (3-Hydroxyphloretin-4′-glucoside)

• Product Name: 3-Hydroxyphloretin-4′-glucoside
• CAS No: 18777-73-6
• MF: C₂₁H₂₄O₁₁
• MW: 452.408667564392
• CID: 2016950
• PubChem ID: 44596244
• Update Time: 2025-11-02

3-Hydroxyphloretin-4′-glucoside Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-phloretin-4'-beta-D-glucosid
• 3-hydroxyphloretin 4'-beta-D-glucoside
• 3-hydroxyphloretin 4'-O-beta-D-glucopyranoside
• 3-Hydroxyphloretin-4'-beta-D-glucosid
• sieboldin
• 3-(3,4-Dihydroxyphenyl)-1-[4-(
• AKOS040760710
• CS-0143730
• 18777-73-6
• HY-N8375
• SCHEMBL20437869
• A-D-glucopyranosyloxy)-2,6-dihydroxyphenyl]-1-propanone
• FS-6819
• 3-(3,4-dihydroxyphenyl)-1-[2,6-dihydroxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]propan-1-one
• LMPK12120530
• 3-Hydroxyphloretin-4'-glucoside
• XH161919
• Sieboldin (8CI);3-(3,4-Dihydroxyphenyl)-1-[4-(b-D-glucopyranosyloxy)-2,6-dihydroxyphenyl]-1-propanone
• 3-Hydroxyphloretin-4′-glucoside

• Inchi： 1S/C21H24O11/c22-8-16-18(28)19(29)20(30)21(32-16)31-10-6-14(26)17(15(27)7-10)12(24)4-2-9-1-3-11(23)13(25)5-9/h1,3,5-7,16,18-23,25-30H,2,4,8H2
• InChI Key： XJHMLSKQZFKMLL-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)O)OC1C=C(C(C(CCC2C=CC(=C(C=2)O)O)=O)=C(C=1)O)O

Computed Properties

• Exact Mass: 452.13186158 g/mol
• Monoisotopic Mass: 452.13186158 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 452.4
• XLogP3: 0.5
• Topological Polar Surface Area: 197Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides
• Chalcones

Additional information on 3-Hydroxyphloretin-4′-glucoside

Exploring the Potential of 3-Hydroxyphloretin-4′-glucoside (CAS No. 18777-73-6): A Comprehensive Overview

In the ever-evolving landscape of natural compounds, 3-Hydroxyphloretin-4′-glucoside (CAS No. 18777-73-6) has emerged as a subject of significant scientific interest. This flavonoid derivative, belonging to the dihydrochalcone class, is gaining attention for its potential health benefits and applications in various industries. As consumers increasingly seek natural alternatives to synthetic compounds, understanding the properties and uses of this unique molecule becomes crucial.

The chemical structure of 3-Hydroxyphloretin-4′-glucoside features a glucose moiety attached to the phloretin backbone, which significantly influences its bioavailability and biological activity. Recent studies have focused on its antioxidant properties and potential role in skin health applications, making it particularly relevant in today's beauty and wellness-focused market. The compound's ability to scavenge free radicals positions it as a promising ingredient in anti-aging formulations and cosmeceutical products.

From a biochemical perspective, 3-Hydroxyphloretin-4′-glucoside demonstrates interesting interactions with cellular pathways. Research suggests it may influence tyrosinase activity, which explains its potential in addressing hyperpigmentation concerns - a common search topic among skincare enthusiasts. This mechanism aligns with current consumer demand for natural brightening agents that can rival synthetic alternatives without adverse effects.

The food and beverage industry has also shown interest in 3-Hydroxyphloretin-4′-glucoside due to its potential as a natural sweetener modifier. With the global shift toward sugar reduction and clean-label products, this compound's ability to enhance sweetness perception while providing additional functional benefits makes it particularly valuable. Manufacturers exploring low-glycemic formulations often inquire about its applications in product development.

Recent market analysis reveals growing commercial interest in 3-Hydroxyphloretin-4′-glucoside, particularly in Asia-Pacific regions where traditional medicine and natural remedies have strong cultural roots. The compound's presence in certain fruits, especially apples and their byproducts, has led to increased research into sustainable extraction methods - another hot topic in the botanical ingredients sector.

From a technical standpoint, the stability profile of 3-Hydroxyphloretin-4′-glucoside under various pH and temperature conditions makes it suitable for diverse formulation applications. This characteristic addresses frequent formulation challenges that arise when developing natural product formulations, a common concern among product developers searching for reliable natural ingredients.

The scientific community continues to explore the bioavailability enhancement potential of 3-Hydroxyphloretin-4′-glucoside. Its glucoside moiety may improve absorption compared to its aglycone form, making it a subject of interest in nutraceutical delivery systems. This aspect is particularly relevant as consumers increasingly seek supplements with proven efficacy and optimal absorption rates.

Environmental considerations also play a role in the growing interest in 3-Hydroxyphloretin-4′-glucoside. As a naturally occurring compound, it aligns with the principles of green chemistry and sustainable sourcing - topics that consistently rank high in ingredient-related searches. The potential to derive this compound from agricultural byproducts adds to its appeal in circular economy models.

Quality control aspects of 3-Hydroxyphloretin-4′-glucoside production have become a focus area, with analytical methods development being a frequent subject of scientific inquiry. Advanced techniques like HPLC quantification and mass spectrometry characterization are commonly mentioned in relation to ensuring product consistency - information highly sought after by quality assurance professionals.

Looking forward, the applications of 3-Hydroxyphloretin-4′-glucoside may expand into new areas as research progresses. Current investigations into its potential gut health benefits and microbiome modulation properties could open doors to novel applications in the thriving probiotics and prebiotics market. These emerging research directions address some of the most searched health topics in recent years.

For researchers and product developers working with 3-Hydroxyphloretin-4′-glucoside, understanding its solubility characteristics and formulation compatibility remains crucial. The compound's behavior in hydrophilic systems versus lipophilic environments often comes up in technical discussions, reflecting the practical challenges faced when incorporating natural actives into various delivery systems.

The regulatory status of 3-Hydroxyphloretin-4′-glucoside varies by region, with different markets having specific requirements for its use in consumer products. This regulatory landscape is a frequent search topic among compliance officers and product developers looking to navigate the complex world of natural ingredient approvals and safety assessments.

In conclusion, 3-Hydroxyphloretin-4′-glucoside (CAS No. 18777-73-6) represents an exciting intersection of traditional knowledge and modern science. Its multifaceted applications across cosmetics, food technology, and potential health sectors position it as a compound worth watching in the coming years. As research continues to uncover its full potential, this natural derivative will likely remain a subject of both scientific inquiry and commercial interest.